Cas no 61204-05-5 (Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-)

• Product name: Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-
• CAS No: 61204-05-5
• MF: C₂₀H₁₈N₃F₃
• MW: 357.37222
• CID: 488547
• PubChem ID: 67314807

Benzenamine, 4,4',4''-(trifluoroethylidyne)tris- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4',4''-(trifluoroethylidyne)tris-
• 4-[1,1-bis(4-aminophenyl)-2,2,2-trifluoroethyl]aniline
• ZXOFJTXLYVLOFF-UHFFFAOYSA-N
• 4,4',4''-(2,2,2-Trifluoroethane-1,1,1-triyl)trianiline
• 61204-05-5
• SCHEMBL2200527
• DTXSID20736819

• Inchi： InChI=1S/C20H18F3N3/c21-20(22,23)19(13-1-7-16(24)8-2-13,14-3-9-17(25)10-4-14)15-5-11-18(26)12-6-15/h1-12H,24-26H2
• InChI Key： ZXOFJTXLYVLOFF-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(C2=CC=C(C=C2)N)(C3=CC=C(C=C3)N)C(F)(F)F)N

Computed Properties

• Exact Mass: 357.14544
• Monoisotopic Mass: 357.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 78.06